3-Allyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one

• CAS No.: 618075-22-2
• Molecular Formula: C18H17BrN2O2S2
• Molecular Weight: 437.4 g/mol
• IUPAC Name: (5Z)-5-(5-bromo-1-butyl-2-oxoindol-3-ylidene)-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H17BrN2O2S2/c1-3-5-9-20-13-7-6-11(19)10-12(13)14(16(20)22)15-17(23)21(8-4-2)18(24)25-15/h4,6-7,10H,2-3,5,8-9H2,1H3/b15-14-
• InChI Key: FWKARJOAXMDBLQ-PFONDFGASA-N
• Isomeric SMILES: CCCCN1C2=C(C=C(C=C2)Br)/C(=C/3\C(=O)N(C(=S)S3)CC=C)/C1=O
• Canonical SMILES: CCCCN1C2=C(C=C(C=C2)Br)C(=C3C(=O)N(C(=S)S3)CC=C)C1=O

Description

3-Allyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one (CAS: 618075-22-2) is a thiazolidinone derivative featuring a brominated indolinone moiety. Its molecular formula is C₁₈H₁₇BrN₂O₂S₂, with a molecular weight of 437.4 g/mol . The compound’s structure includes:

• A 3-allyl group attached to the thiazolidin-4-one core.
• A 5-bromo-1-butyl-2-oxoindolin-3-ylidene substituent, which introduces steric bulk and electronic effects due to the bromine atom and butyl chain.

Biological Activity

Antimicrobial Activity

3-Allyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one has shown significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against both gram-positive and gram-negative bacteria. The presence of the bromo substituent enhances its antimicrobial activity compared to non-halogenated analogs .

Microorganism	Minimum Inhibitory Concentration (μg/mL)
E. coli	4.2
S. aureus	2.8
P. aeruginosa	6.5

Anticancer Activity

Research has indicated that 3-Allyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one possesses notable anticancer properties. In vitro studies using various cancer cell lines have shown promising results.

Cancer Cell Line	IC50 (μM)
MCF-7 (Breast)	3.7
HeLa (Cervical)	5.2
A549 (Lung)	4.9

Anti-inflammatory Activity

The compound has demonstrated significant anti-inflammatory effects in both in vitro and in vivo studies. It has been shown to inhibit key inflammatory mediators such as COX-2 and TNF-α .

Antioxidant Activity

3-Allyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one exhibits potent antioxidant properties, as evidenced by its ability to scavenge free radicals and reduce oxidative stress in cellular models .

Structure-Activity Relationship

The biological activity of 3-Allyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one is closely related to its structural features:

• The bromo substituent at the 5-position of the indolinone moiety enhances its antimicrobial and anticancer activities .
• The allyl group at the 3-position of the thiazolidinone ring contributes to its antioxidant properties .
• The butyl substituent on the indolinone nitrogen improves the compound's lipophilicity, potentially enhancing its cellular uptake.

Case Study: Anticancer Activity in Breast Cancer Cells

A recent study investigated the anticancer activity of 3-Allyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one against MCF-7 breast cancer cells. The compound showed significant antiproliferative effects with an IC50 of 3.7 μM. Further analysis revealed that it induced apoptosis through the mitochondrial pathway, as evidenced by increased caspase-3 activity and cytochrome c release.

The biological activity of 3-Allyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one is attributed to its ability to interact with various molecular targets. In cancer cells, it has been shown to inhibit DNA synthesis and induce apoptosis. Its anti-inflammatory effects are mediated through the inhibition of pro-inflammatory enzymes and cytokines .

Comparison with Similar Compounds

Key Observations:

Substituent Effects: The target compound’s 5-bromoindolinone group distinguishes it from simpler arylidene analogs (e.g., 6c, 6d). Butyl chain in the target introduces hydrophobicity, which may improve membrane permeability compared to shorter-chain derivatives .

Synthetic Yields :

• Yields for arylidene derivatives (e.g., 6c, 6d) range from 72–85% , higher than the 35% yield of the indole-based compound 11, likely due to steric hindrance from bulkier substituents .

Physicochemical and Crystallographic Comparisons

Table 2: Crystallographic and Stability Data

Compound Name	Crystallographic Features	Intramolecular Interactions	Stability Insights
Target: 3-Allyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one	Not reported	Likely C–H···S/O interactions (predicted)	Susceptible to hydrolysis at 2-thioxo
(Z)-3-Allyl-5-(4-chlorobenzylidene)-2-thioxothiazolidin-4-one (JADVUI)	Orthorhombic crystal system	C–H···S (d = 2.55 Å, angle = 133°)	Enhanced stability via H-bonding
(Z)-3-Allyl-5-(3-bromobenzylidene)-2-thioxothiazolidin-4-one (6g)	Monoclinic system, P2₁/c space group	C–H···O (dimers with R₂²(10) motif)	Stabilized by π-π stacking

Key Observations:

Hydrogen Bonding :

• Arylidene derivatives (e.g., JADVUI) exhibit C–H···S interactions (2.51–2.55 Å), forming pseudo-six-membered rings that stabilize the molecular conformation .
• The target compound likely exhibits similar interactions, though crystallographic data is unavailable.

Thermal Stability :

• High melting points (e.g., 280–281°C for compound 11) correlate with strong intermolecular forces in indole derivatives, whereas arylidene analogs melt at lower temperatures (90–120°C) .